Cas no 21278-63-7 ( )
structure
Product Name:
CAS No:21278-63-7
MF:C12H8FNO5S
MW:297.25902557373
CID:911470
PubChem ID:309206
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-nitrophenoxy)benzenesulfonyl fluoride
- NSC211387
- NSC-211387
- 21278-63-7
- DTXSID70309234
-
-
- Inchi: 1S/C12H8FNO5S/c13-20(17,18)12-7-5-11(6-8-12)19-10-3-1-9(2-4-10)14(15)16/h1-8H
- InChI Key: NCIFNIKXOZQZRP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)F
Computed Properties
- Exact Mass: 297.01074
- Monoisotopic Mass: 297.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- Density: 1.467
- Boiling Point: 394.8°C at 760 mmHg
- Flash Point: 192.6°C
- Refractive Index: 1.587
- PSA: 86.51
- LogP: 4.64930
Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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